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Cat. No.: B1632803 Get Quote

CAS Number: 56554-53-1

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Triisononanoin, identified by CAS number 56554-53-1, is a triester of glycerin and

isononanoic acid.[1][2] This synthetic triglyceride is a clear, odorless liquid primarily utilized in

the cosmetics and personal care industries as a skin conditioning agent, emollient, solvent, and

viscosity controller.[1][3][4] Its excellent thermal stability and low volatility also lend it to

applications as a synthetic base oil in lubricants.[5] This technical guide provides a

comprehensive overview of Triisononanoin, including its chemical and physical properties,

synthesis, applications, and a detailed summary of its toxicological data. Experimental

protocols for key safety assessments are detailed, and logical workflows are visualized to

support research and development activities.

Chemical and Physical Properties
Triisononanoin is characterized by its well-defined chemical and physical properties, which

are summarized in the table below. These properties make it a versatile ingredient in various

formulations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1632803?utm_src=pdf-interest
https://www.benchchem.com/product/b1632803?utm_src=pdf-body
https://www.deascal.com/ingredient-information/triisononanoin/
https://www.ewg.org/skindeep/ingredients/706665-TRIISONONANOIN/
https://www.deascal.com/ingredient-information/triisononanoin/
https://incibeauty.com/en/ingredients/18351-triisononanoin
https://parchem.com/chemical-supplier-distributor/triisononanoin-041086
https://www.myskinrecipes.com/shop/en/high-performance-lubricants/128444-triisononanoin.html
https://www.benchchem.com/product/b1632803?utm_src=pdf-body
https://www.benchchem.com/product/b1632803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C30H56O6 [6]

Molecular Weight 512.8 g/mol [6]

IUPAC Name
Propane-1,2,3-triyl 3,5,5-

trimethylhexanoate
[7][8]

Synonyms

Glyceryl triisononanoate,

Isodragol, Propane-1,2,3-triyl

tris(3,5,5-trimethylhexanoate)

[6]

Appearance Clear, odorless liquid [1]

Boiling Point
516.00 to 517.00 °C @ 760.00

mm Hg (estimated)
[9]

Flash Point
409.00 °F (209.30 °C)

(estimated)
[9]

Solubility

Soluble in alcohol; Insoluble in

water (1.344e-006 mg/L @ 25

°C estimated)

[9]

logP (o/w) 9.685 (estimated) [9]

Synthesis
Triisononanoin is synthesized through a chemical process known as esterification. This

reaction involves the combination of glycerin (a trihydroxy alcohol) with isononanoic acid (a

branched-chain fatty acid) under controlled conditions.[1] The resulting ester is a stable

compound that is readily incorporated into various formulations.[1]
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Figure 1: Synthesis of Triisononanoin via Esterification.

Applications
The primary applications of Triisononanoin are in the cosmetics and personal care industries,

with some use in industrial lubricants.

Cosmetic and Personal Care Applications
In cosmetic formulations, Triisononanoin serves several functions:

Skin Conditioning Agent: It helps to maintain the skin in good condition by acting as an

emollient, keeping the skin soft, smooth, and hydrated.[1][3] It forms a thin, non-greasy layer

on the skin's surface that helps to lock in moisture, which is particularly beneficial for dry or

sensitive skin.[1]

Viscosity Controlling Agent: It is used to adjust the thickness of cosmetic products, ensuring

creams and lotions have the desired consistency for application.[1][3]

Solvent: It can be used as a solvent for other ingredients in a formulation.[4]

Triisononanoin is found in a variety of products, including makeup, creams, lotions,

deodorants, and sunscreen products.[10]
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Industrial Applications
Due to its excellent thermal stability and low volatility, Triisononanoin is used as a synthetic

base oil in high-performance lubricants, such as engine oils, compressor oils, and hydraulic

fluids.[5]

Toxicological Profile and Safety Assessment
The safety of Triisononanoin has been evaluated by the Cosmetic Ingredient Review (CIR)

Expert Panel, which concluded that it is safe as used in cosmetic products.[10]

Summary of Toxicological Data
Endpoint Result Species Reference

Acute Oral Toxicity LD50 > 5 g/kg Rat [11]

Acute Dermal Toxicity LD50 > 2 g/kg Rat [11]

Skin Irritation
Predicted to be non-

irritating
In vitro (EpiSkin™) [11]

Skin Sensitization
Negative at 25% and

50%, Positive at 100%
Mouse (LLNA) [11]

Ocular Irritation
At most, mildly

irritating
Rabbit [12]

Genotoxicity

Negative in a number

of in vitro and in vivo

assay systems

N/A [10]

Metabolism
Metabolism data indicate that glyceryl triesters like Triisononanoin follow the same metabolic

pathways as dietary fats.[10] They are hydrolyzed into monoglycerides, free fatty acids, and

glycerol, which are then absorbed and metabolized.[10]

Experimental Protocols
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Detailed methodologies for key toxicological assessments are crucial for the evaluation of

cosmetic ingredients. The following are generalized protocols based on standard regulatory

guidelines.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (e.g., EpiSkin™)
This protocol is based on the OECD Test Guideline 439.
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Preparation
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Prepare Reconstructed
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Incubate Tissues with
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Classify as Irritant or
Non-Irritant based on
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Figure 2: Workflow for In Vitro Skin Irritation Testing.
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Local Lymph Node Assay (LLNA) for Skin Sensitization
This protocol is based on the OECD Test Guideline 429.

Dosing Phase

Proliferation Assessment

Endpoint Calculation

Select Mice
(e.g., CBA/Ca or CBA/J strain)

Apply Test Substance to the
Dorsal Surface of Each Ear

for 3 Consecutive Days

Prepare Triisononanoin in a
Suitable Vehicle (e.g., Acetone:Olive Oil)

On Day 5, Inject Mice with
3H-methyl thymidine or BrdU

On Day 6, Harvest Auricular
Lymph Nodes

Prepare Single-Cell
Suspensions of Lymph Node Cells

Measure Lymphocyte Proliferation
(e.g., Scintillation Counting)

Calculate Disintegrations Per
Minute (DPM) per Lymph Node

Calculate Stimulation Index (SI):
(DPM in Test Group) / (DPM in Vehicle Control Group)

Classify as a Sensitizer
if SI ≥ 3
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Figure 3: Experimental Workflow for the Local Lymph Node Assay.

Logical Workflow for Cosmetic Formulation
The incorporation of Triisononanoin into a cosmetic product follows a structured development

process.
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Product Concept
(e.g., Moisturizing Cream)

Ingredient Selection
(Including Triisononanoin as an emollient)

Prototype Formulation
(Oil Phase and Water Phase)

Prepare Oil Phase:
Heat and mix oils, waxes,

and Triisononanoin

Prepare Water Phase:
Heat and mix water,

humectants, and thickeners

Combine Phases with
High Shear Mixing
to Form Emulsion

Cool Down with Gentle Mixing

Add Heat-Sensitive Ingredients
(e.g., Preservatives, Fragrance)

Quality Control Testing
(pH, Viscosity, Stability)

Fail

Final Product Packaging

Pass
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Figure 4: Generalized Workflow for Cosmetic Formulation.
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Conclusion
Triisononanoin (CAS 56554-53-1) is a well-characterized synthetic triglyceride with a primary

role in the cosmetics industry as a multifunctional ingredient that enhances product texture and

skin feel. Its toxicological profile is well-documented, indicating a high degree of safety for its

intended use. The information and workflows provided in this guide offer a technical foundation

for researchers and formulators working with this versatile emollient. While its current

applications are not in the pharmaceutical space, its properties as a stable, non-irritating

vehicle could be of interest for topical drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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